Cas no 2639391-32-3 (rac-methyl (2R,5R)-5-(aminomethyl)-1,4-dioxane-2-carboxylate hydrochloride)

• Product Name: rac-methyl (2R,5R)-5-(aminomethyl)-1,4-dioxane-2-carboxylate hydrochloride
• CAS No: 2639391-32-3
• MF: C₇H₁₄ClNO₄
• MW: 211.643361568451
• MDL: MFCD33549857
• CID: 5361810
• PubChem ID: 155970851
• Update Time: 2025-06-08

rac-methyl (2R,5R)-5-(aminomethyl)-1,4-dioxane-2-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z4905371097
• rac-methyl (2R,5R)-5-(aminomethyl)-1,4-dioxane-2-carboxylate hydrochloride

• MDL： MFCD33549857
• Inchi： 1S/C7H13NO4.ClH/c1-10-7(9)6-4-11-5(2-8)3-12-6;/h5-6H,2-4,8H2,1H3;1H/t5-,6-;/m0./s1
• InChI Key： IFZNJQLWUYFLSU-GEMLJDPKSA-N
• SMILES： Cl.O1C[C@@H](C(=O)OC)OC[C@@H]1CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 162
• Topological Polar Surface Area: 70.8

Additional information on rac-methyl (2R,5R)-5-(aminomethyl)-1,4-dioxane-2-carboxylate hydrochloride

Professional Introduction to Rac-Methyl (2R,5R)-5-(Aminomethyl)-1,4-Dioxane-2-Carboxylate Hydrochloride (CAS No. 2639391-32-3)

Rac-Methyl (2R,5R)-5-(aminomethyl)-1,4-dioxane-2-carboxylate hydrochloride

is a meticulously synthesized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2639391-32-3, represents a sophisticated molecular structure that has been the subject of extensive research due to its potential applications in drug development and therapeutic interventions. The unique arrangement of functional groups within its molecular framework makes it a promising candidate for further exploration in medicinal chemistry.

The chemical structure of Rac-Methyl (2R,5R)-5-(aminomethyl)-1,4-dioxane-2-carboxylate hydrochloride consists of a dioxane ring substituted with an aminomethyl group and a carboxylate moiety, further modified by a hydrochloride salt form. This configuration imparts specific chemical properties that make it suitable for various biochemical interactions. The stereochemistry defined by the (2R,5R) configuration is particularly noteworthy, as it influences the compound's biological activity and potential pharmacological effects.

In recent years, there has been a surge in research focusing on the development of novel compounds with enhanced biological activity and reduced side effects. Rac-Methyl (2R,5R)-5-(aminomethyl)-1,4-dioxane-2-carboxylate hydrochloride has emerged as a compound of interest in this context. Its molecular design allows for interactions with biological targets that could lead to therapeutic benefits in areas such as inflammation, metabolic disorders, and neurodegenerative diseases. The presence of the amino group and the carboxylate functionality provides multiple sites for interaction with enzymes and receptors, making it a versatile scaffold for drug design.

One of the most compelling aspects of this compound is its potential application in the field of enzyme inhibition. The aminomethyl group and the carboxylate moiety can engage in hydrogen bonding and ionic interactions with active sites of enzymes, potentially modulating their activity. This property has been explored in studies aimed at developing inhibitors for enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. The stereochemistry of the dioxane ring also plays a crucial role in determining the specificity of these interactions, ensuring that the compound targets the correct biological pathways.

The hydrochloride salt form of Rac-Methyl (2R,5R)-5-(aminomethyl)-1,4-dioxane-2-carboxylate hydrochloride enhances its solubility and stability, making it more suitable for formulation into pharmaceutical products. This solubility is critical for achieving optimal bioavailability and ensuring that the compound can be effectively delivered to target tissues. Furthermore, the stability of the hydrochloride salt under various storage conditions makes it a practical choice for industrial-scale production and clinical trials.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of Rac-Methyl (2R,5R)-5-(aminomethyl)-1,4-dioxane-2-carboxylate hydrochloride with high accuracy. These computational studies have provided valuable insights into how the compound interacts with biological targets at the molecular level. Such information is crucial for designing derivatives with improved pharmacological properties and for optimizing lead compounds during drug development pipelines.

The synthesis of Rac-Methyl (2R,5R)-5-(aminomethyl)-1,4-dioxane-2-carboxylate hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and enantiopurity. The use of chiral auxiliaries or catalysts is often necessary to ensure the correct stereochemical configuration. The development of efficient synthetic routes has been a focus of research efforts aimed at making this compound more accessible for further exploration in drug discovery programs.

In conclusion, Rac-Methyl (2R,5R)-5-(aminomethyl)-1,4-dioxane-2-carboxylate hydrochloride represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and functional properties make it a promising candidate for therapeutic applications across various medical disciplines. Ongoing research continues to uncover new potential uses for this compound, underscoring its importance in the development of next-generation pharmaceuticals.